1-(3-Ethylcyclobutyl)ethanone
Cat. No. B8655441
M. Wt: 126.20 g/mol
InChI Key: CFXVQAFALKCPFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[CH:3]1[CH2:4][CH:5]([C:7](=[O:8])[OH:9])[CH2:6]1.[Li:10][CH3:11]>>[CH2:1]([CH3:2])[CH:3]1[CH2:4][CH:5]([C:7](=[O:9])[CH3:11])[CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC1CC(C(=O)O)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCC1CC(C(C)=O)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
